A dual-functional halloysite nanotube-based nanoprobe for the detection and removal of hypochlorite†
New Journal of Chemistry Pub Date: 2023-11-01 DOI: 10.1039/D3NJ03949H
Abstract
Hypochlorite (ClO−) is closely involved in human health and environmental safety. Therefore, it is of vital importance to realize the detection and separation of ClO−. Herein, a nanoprobe with analysis and removal capabilities of ClO− was synthesized via immobilizing coumarin-based functional molecules on halloysite nanotubes. The probe can easily detect ClO− in aqueous solution without the need for organic solvents, showing a fast detection time (10 s), a wide pH range (4–11), a low detection limit (8.4 nM), and a credible recovery rate range of 93.6–105.1%. The probe was further prepared into convenient test papers to realize the visual detection of ClO−. More importantly, it also enabled the removal of ClO−, and the removal rate was as high as 99.6%.
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Journal Name：New Journal of Chemistry
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